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Compound of Interest

Compound Name: Liazal

Cat. No.: B1231680 Get Quote

This guide provides crucial safety and logistical information for laboratory professionals

handling Liazal (mesalamine). Adherence to these procedures is vital for ensuring personal

safety and proper disposal of materials.

When handling Liazal, it is imperative to utilize appropriate personal protective equipment

(PPE) to minimize exposure and ensure a safe laboratory environment.[1] All personnel should

receive training on the safe handling of this product.[2] Direct contact with the skin, eyes, and

inhalation of airborne particles or mists should be strictly avoided.[2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Liazal in a research and development setting.
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PPE Category Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from potential

splashes or airborne particles

of the chemical.[3]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the compound, which may

cause irritation.[2][3]

Laboratory coat
Provides a protective barrier

for skin and personal clothing.

Respiratory Protection NIOSH-approved respirator

Recommended when there is

a potential for generating dust

or aerosols, or when working

outside of a ventilated

enclosure.[3]

Handling and Disposal Workflow
Proper handling and disposal are critical to laboratory safety and environmental responsibility.

The following workflow outlines the necessary steps from preparation to final disposal of Liazal
and associated waste.
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Preparation Handling Disposal

Waste Streams
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Liazal Handling and Disposal Workflow

Disposal Plan
Proper disposal of Liazal and any contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization and Segregation:

Solid Waste: All disposable materials that have come into contact with Liazal, such as

gloves, bench paper, and weigh boats, should be considered chemical waste.

Liquid Waste: Aqueous solutions containing Liazal should be collected as hazardous

chemical waste. The pH of the waste solution should be between 5.0 and 12.5 before being

collected for disposal, unless otherwise specified by your institution's hazardous waste

protocol.[4]
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Unused Product: Unused or expired Liazal tablets should be disposed of as pharmaceutical

waste. Do not flush unused medication down the drain.[5]

Disposal Procedure:

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste"

and a description of the contents (e.g., "Liazal-contaminated solid waste" or "Aqueous waste

with mesalamine").

Storage: Store waste in designated, properly sealed containers in a satellite accumulation

area until it can be collected by an approved hazardous waste disposal vendor.[4]

Collection: Arrange for the collection of hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed contractor.[6]

It is important to consult your institution's specific hazardous waste management guidelines for

detailed procedures.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1231680#personal-protective-equipment-for-
handling-liazal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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